25-Hydroxytachysterol3

• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• InChI: InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h9,11-12,20,23-25,28-29H,6-8,10,13-18H2,1-5H3
• InChIKey: UVVWRMXOHIVZBN-UHFFFAOYSA-N

25-Hydroxytachysterol3 Procurement Profile

25-Hydroxytachysterol3 (25(OH)T3; CAS 39932-44-0) is a hydroxylated derivative of tachysterol3, a photoisomer of previtamin D3 formed in the skin upon UVB irradiation [1]. As a secosteroid, this compound is classified among vitamin D3 metabolites but exhibits a receptor activation profile that departs significantly from canonical vitamin D receptor (VDR) agonists. It activates VDR, aryl hydrocarbon receptor (AhR), liver X receptors α/β (LXRα/β), and peroxisome proliferator-activated receptor γ (PPARγ), and stimulates expression of the VDR target gene CYP24A1 [2]. Endogenously produced via CYP27A1-mediated 25-hydroxylation in human epidermis and detectable in serum at 7.3 ± 2.5 ng/mL, 25(OH)T3 is characterized by antirachitic activity and the capacity to elevate serum calcium in hypoparathyroidism models [2][3]. Its polypharmacology and position in the tachysterol metabolic cascade distinguish it from classical vitamin D analogs used in research.

Workflow Multi-receptor polypharmacology profiling

Target Class VDR, AhR, LXRα/β, PPARγ co-engagement

Selection Logic Hydroxylated photoisomer with nanomolar VDR affinity

• [1] Wishart DS, et al. HMDB: Human Metabolome Database – 25-Hydroxytachysterol3 (HMDB0006722). Nucleic Acids Res. 2022;50(D1):D622-D631. View Source
• [2] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol3 to biologically active hydroxyderivatives that act on VDR, AhR, LXRs and PPARγ receptors. FASEB J. 2022;36(8):e22451. doi:10.1096/fj.202200578R View Source
• [3] Hastings J, et al. ChEBI – 25-Hydroxytachysterol 3 (CHEBI:173226). Nucleic Acids Res. 2016;44(D1):D1214-D1219. View Source

Why 25-Hydroxytachysterol3 Is Irreplaceable

Structural analogs within the vitamin D3 photoisomer family — tachysterol3, 5,6-trans-vitamin D3, 25-hydroxy-5,6-trans-vitamin D3, and lumisterol3 — exhibit markedly divergent VDR binding affinities and antiproliferative potencies in human keratinocytes [1]. The parent compound tachysterol3 has a VDR dissociation constant greater than 20 µM, rendering it virtually inactive at physiological concentrations, while its 25-hydroxylated derivative achieves low nanomolar affinity (Kd 22 nM) [1]. Even among 25-hydroxylated congeners, binding affinity varies by more than an order of magnitude [1]. Moreover, unlike the endogenous VDR ligand 1α,25-dihydroxyvitamin D3 (calcitriol), 25-hydroxytachysterol3 engages AhR, LXRs, and PPARγ, creating a distinct polypharmacological fingerprint that cannot be replicated by single-receptor vitamin D analogs [2]. These quantitative disparities in target engagement mean that substituting a closely related photoisomer or classical VDR agonist will produce fundamentally different biological outcomes in any experimental system.

Parent Tachysterol3

VDR affinity differs by >900-fold; target engagement profile may not transfer.

Congener 25-OH-5,6-trans-D3

VDR binding affinity differs by 2.6-fold; pathway-response endpoints may shift.

Agonist Calcitriol

Lacks meaningful PPARγ engagement; polypharmacology context cannot be replicated.

• [1] Chen TC, Persons KS, Liu Z, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000;11(5):267-272. doi:10.1016/s0955-2863(00)00077-2 View Source
• [2] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol3 to biologically active hydroxyderivatives that act on VDR, AhR, LXRs and PPARγ receptors. FASEB J. 2022;36(8):e22451. doi:10.1096/fj.202200578R View Source

25-Hydroxytachysterol3 Comparative Evidence

VDR Binding Affinity

In a direct head-to-head comparison, 25-hydroxytachysterol3 (25(OH)T3) exhibited a VDR dissociation constant (Kd) of 22 nM, representing a 2.6-fold higher affinity than 25-hydroxy-5,6-trans-vitamin D3 (Kd 58 nM) and a 25.5-fold higher affinity than 5,6-trans-vitamin D3 (Kd 560 nM) [1]. The unhydroxylated parent tachysterol3 and lumisterol3 displayed Kd values exceeding 20 µM, indicating >900-fold weaker VDR binding by 25(OH)T3 relative to its precursor [1]. This affinity gradient directly correlates with the presence and position of hydroxylation.

VDR Binding Affinity

Head-to-head

Kd = 22 nM

25.5× vs 5,6-trans-D3

Supports nanomolar VDR engagement workflow.

Affinity gradient depends on C25-hydroxylation.

Evidence Dimension	Vitamin D receptor (VDR) dissociation constant (Kd)
Target Compound Data	25-hydroxytachysterol3: Kd = 22 nM
Comparator Or Baseline	25-hydroxy-5,6-trans-vitamin D3: Kd = 58 nM; 5,6-trans-vitamin D3: Kd = 560 nM; tachysterol3: Kd > 20,000 nM
Quantified Difference	2.6-fold higher affinity vs 25-hydroxy-5,6-trans-D3; 25.5-fold vs 5,6-trans-D3; >900-fold vs tachysterol3
Conditions	In vitro VDR binding assay using radiolabeled ligand competition; J Nutr Biochem (2000)

Why This Matters

Procurement decisions for VDR-focused studies must account for the 25-fold to >900-fold affinity gap between 25(OH)T3 and its photoisomer analogs, as these differences dictate the concentration range required for receptor occupancy and downstream signaling.

• [1] Chen TC, Persons KS, Liu Z, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000;11(5):267-272. doi:10.1016/s0955-2863(00)00077-2 View Source

Keratinocyte Antiproliferative Potency

In cultured primary human keratinocytes, 25-hydroxytachysterol3 inhibited ³H-thymidine incorporation into DNA at both 10⁻⁸ M and 10⁻⁶ M in a dose-dependent manner, whereas the parent compound tachysterol3 induced significant inhibition only at 10⁻⁶ M [1]. Quantitatively, 25(OH)T3 was approximately 10- to 100-fold more active than tachysterol3 in this antiproliferative assay [1]. Other photoisomers such as lumisterol, 5,6-trans-vitamin D3, and 25-hydroxy-5,6-trans-vitamin D3 also required 10⁻⁶ M to produce significant inhibition, placing 25(OH)T3 as the most potent antiproliferative agent among the tested previtamin D3 photoproducts [1]. Crucially, 7-dehydrocholesterol showed no activity even at 10⁻⁶ M [1].

Keratinocyte Antiproliferative Potency

Head-to-head

Active at 10⁻⁸ M

Parent tachysterol3 requires 10⁻⁶ M

Reported cell-model response context.

Dose-dependent effect in primary keratinocytes.

Evidence Dimension	Antiproliferative activity in cultured human keratinocytes (³H-thymidine incorporation assay)
Target Compound Data	25-hydroxytachysterol3: significant inhibition at 10⁻⁸ M and 10⁻⁶ M, dose-dependent
Comparator Or Baseline	Tachysterol3: significant inhibition only at 10⁻⁶ M; lumisterol, 5,6-trans-vitamin D3, 25-hydroxy-5,6-trans-D3: significant inhibition only at 10⁻⁶ M; 7-dehydrocholesterol: inactive at 10⁻⁶ M
Quantified Difference	Approximately 10- to 100-fold greater antiproliferative activity than tachysterol3
Conditions	Primary cultured human keratinocytes; ³H-thymidine incorporation into DNA; compound concentrations 10⁻⁸ and 10⁻⁶ M

Why This Matters

Researchers studying keratinocyte biology or screening for antiproliferative vitamin D analogs should select 25(OH)T3 over tachysterol3 or other photoisomers to achieve robust biological effects at physiologically relevant concentrations.

• [1] Chen TC, Persons KS, Liu Z, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000;11(5):267-272. doi:10.1016/s0955-2863(00)00077-2 View Source

VDR Transcriptional Activation

In a direct functional comparison, 25-hydroxytachysterol3 (25(OH)T3) at 10⁻⁷ M stimulated CYP24A1 expression — a prototypical VDR target gene — to a level approximately 10-fold lower than that induced by the endogenous high-affinity ligand 1α,25-dihydroxyvitamin D3 (calcitriol) at the same concentration [1]. In contrast, the parent tachysterol3 produced only minimal VDR activation in the same assay, while the alternative hydroxymetabolite 20S(OH)T3 induced CYP24A1 to a level comparable to 25(OH)T3 [1]. Nuclear translocation of VDR-GFP in melanoma cells and cytoplasm-to-nucleus VDR redistribution in HaCaT keratinocytes were confirmed for both 20S(OH)T3 and 25(OH)T3 at 10⁻⁷ M, with 1α,25(OH)2D3 serving as the positive control [1]. Molecular docking revealed that 25(OH)T3 occupies the same genomic VDR ligand-binding domain pocket as 1,25(OH)2D3, with the C25-hydroxyl forming a key hydrogen bond with His397, while the C3-hydroxyl interacts with Ser278 [1].

VDR Transcriptional Activation

Head-to-head

CYP24A1 expression ~10× lower than calcitriol

Parent tachysterol3: minimal activation

Supports partial agonism model context.

Nuclear translocation confirmed at 10⁻⁷ M.

Evidence Dimension	CYP24A1 gene expression stimulation (VDR transactivation)
Target Compound Data	25-hydroxytachysterol3 (10⁻⁷ M): CYP24A1 expression ~10-fold lower than 1α,25(OH)₂D3
Comparator Or Baseline	1α,25-dihydroxyvitamin D3 (10⁻⁷ M): maximal CYP24A1 induction (positive control); tachysterol3 (10⁻⁷ M): minimal activation
Quantified Difference	Approximately 10-fold difference in CYP24A1 expression between 25(OH)T3 and 1,25(OH)₂D3 at equimolar concentration
Conditions	Melanoma cells; 10⁻⁷ M ligand treatment; CYP24A1 expression measured by qPCR; VDR-GFP nuclear translocation assay in melanoma cells and HaCaT keratinocytes via imaging flow cytometry

Why This Matters

Investigators requiring VDR agonism without the full transcriptional potency of calcitriol should use 25(OH)T3 as a moderate-strength VDR activator, enabling studies of partial agonism or dose-dependent VDR signaling without receptor oversaturation.

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol3 to biologically active hydroxyderivatives that act on VDR, AhR, LXRs and PPARγ receptors. FASEB J. 2022;36(8):e22451. doi:10.1096/fj.202200578R View Source

Multi-Receptor Binding Profile

AutoDock Vina molecular docking against crystal structures of the ligand-binding domains revealed that 25-hydroxytachysterol3 (25(OH)T3) achieves docking scores comparable or superior to the precursor tachysterol3 across multiple nuclear receptors [1]. At the VDR genomic site, 25(OH)T3 scored −10.8 versus −10.5 for tachysterol3 and −11.7 for 1α,25(OH)2D3 [1]. At LXRα, 25(OH)T3 scored −11.0 (tachysterol3 −11.1; 1,25(OH)2D3 −11.0) and at LXRβ −11.3 (tachysterol3 −11.5; 1,25(OH)2D3 −11.0) [1]. For PPARγ, 25(OH)T3 scored −8.8 versus −8.7 for tachysterol3 and −6.8 for calcitriol, indicating that only the tachysterol-derived scaffold meaningfully engages PPARγ [1]. Additionally, in LanthaScreen TR-FRET coactivator assays, both 25(OH)T3 and 20S(OH)T3 showed high-affinity binding to the LBDs of LXRα, LXRβ, and PPARγ, confirming that the docking predictions translate to functional binding [1]. Docking scores at the VDR non-genomic (A) site were uniformly low (−4.8 for both 25(OH)T3 and 20S(OH)T3, versus −4.6 for 1,25(OH)2D3), indicating selectivity for the genomic VDR site [1].

Multi-Receptor Binding Profile

Head-to-head

PPARγ docking score: −8.8

Δ −2.0 vs Calcitriol

Single-agent tool for VDR-LXR-PPARγ axis.

TR-FRET coactivator assays confirmed binding.

Evidence Dimension	Molecular docking scores (AutoDock Vina, kcal/mol) at genomic VDR, LXRα, LXRβ, PPARγ ligand-binding domains
Target Compound Data	25-OH-T3: VDR(G) −10.8, LXRα −11.0, LXRβ −11.3, PPARγ −8.8
Comparator Or Baseline	Tachysterol3: VDR(G) −10.5, LXRα −11.1, LXRβ −11.5, PPARγ −8.7; 1,25(OH)2D3: VDR(G) −11.7, LXRα −11.0, LXRβ −11.0, PPARγ −6.8
Quantified Difference	VDR(G) Δ −0.3 vs tachysterol3; PPARγ Δ −2.0 vs calcitriol; LXRβ comparable across all three ligands
Conditions	Crystal structure PDB IDs: VDR (1DB1), LXRα (5AVI), LXRβ (5HJP), PPARγ (3TY0); AutoDock Vina docking; supplemented by LanthaScreen TR-FRET coactivator assays

Why This Matters

For projects investigating LXR or PPARγ alongside VDR, 25-hydroxytachysterol3 provides a unique single-agent tool with confirmed multi-receptor engagement, whereas calcitriol lacks meaningful PPARγ activity and tachysterol3 lacks sufficient VDR potency.

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol3 to biologically active hydroxyderivatives that act on VDR, AhR, LXRs and PPARγ receptors. FASEB J. 2022;36(8):e22451. doi:10.1096/fj.202200578R View Source

AhR Activation Profile

Using a human AhR reporter assay system (luciferase reporter linked to an AhR-responsive promoter), 25-hydroxytachysterol3 (25(OH)T3) produced weaker but statistically significant AhR activation compared to the marked activation induced by the alternative CYP11A1 metabolite 20S-hydroxytachysterol3 (20S(OH)T3) [1]. The parent compound tachysterol3 elicited only weak stimulation in the same functional assay [1]. Molecular docking into a homology model of the human AhR LBD yielded comparable scores for all three analogs (tachysterol3 −11.5; 20S(OH)T3 −11.2; 25(OH)T3 −11.5), confirming that the differential functional activity arises from factors beyond static binding affinity, likely including ligand-induced conformational changes or differential coregulator recruitment [1]. In a separate commercial docking analysis using Glide XP, scores were −12.48 for 20S(OH)T3, −12.24 for 25(OH)T3, and −12.78 for tachysterol3, all comparable to −12.44 for the high-affinity endogenous AhR ligand 6-formylindolo[3,2-b]carbazole [1].

AhR Activation Profile

Head-to-head

Intermediate-strength agonist

Weaker than 20S(OH)T3, stronger than tachysterol3

Supports AhR activity gradient model context.

Functional data from human AhR reporter assay.

Evidence Dimension	AhR-mediated transcriptional activation (human AhR reporter assay) and molecular docking scores
Target Compound Data	25-hydroxytachysterol3: weaker but significant AhR activation; AutoDock score −11.5; Glide XP score −12.24
Comparator Or Baseline	20S-hydroxytachysterol3: marked AhR activation (strongest among tested); tachysterol3: weak stimulation; IAA (endogenous ligand): significant but weaker than 20S(OH)T3
Quantified Difference	Qualitative functional hierarchy: 20S(OH)T3 >> 25(OH)T3 > tachysterol3 ≈ IAA; docking scores comparable within 0.3 kcal/mol
Conditions	Human AhR Reporter Assay System (Indigo Biosciences); 23-h treatment; luminescence readout; molecular docking using human AhR LBD homology model

Why This Matters

Experiments requiring modulation of AhR activity with graded potency should select 25(OH)T3 as an intermediate-strength AhR agonist and pair it with 20S(OH)T3 (strong) and tachysterol3 (weak) to create a pharmacological activity gradient.

• [1] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol3 to biologically active hydroxyderivatives that act on VDR, AhR, LXRs and PPARγ receptors. FASEB J. 2022;36(8):e22451. doi:10.1096/fj.202200578R View Source

25-Hydroxytachysterol3 Research Applications

Keratinocyte Antiproliferative Screening

For dermatological research programs evaluating antiproliferative effects of vitamin D analogs on epidermal keratinocytes, 25-hydroxytachysterol3 offers a potent tool active at 10⁻⁸ M, unlike the parent tachysterol3 which requires 10⁻⁶ M for significant inhibition [2]. This potency differential enables dose-response studies at concentrations relevant to physiological skin levels of vitamin D photoproducts, reducing solvent toxicity and off-target effects associated with high micromolar dosing of less potent analogs.

LXR and PPARγ Co-Engagement Profiling

In programs investigating cross-talk between VDR, LXR, and PPARγ signaling — such as metabolic disease, dermatology, or immuno-oncology — 25-hydroxytachysterol3 is uniquely suited as a single compound with experimentally confirmed binding to all three receptors (VDR docking score −10.8, LXRα −11.0, LXRβ −11.3, PPARγ −8.8) [3]. This contrasts with calcitriol, which lacks meaningful PPARγ engagement (score −6.8), making 25(OH)T3 the compound of choice for studies requiring simultaneous activation of the VDR-LXR-PPARγ axis.

AhR Activation Gradient Research

25-hydroxytachysterol3 serves as an intermediate-strength AhR agonist in the tachysterol3 metabolic cascade, positioned between the strong activator 20S(OH)T3 and the weak activator tachysterol3 [3]. This activity gradient enables toxicology and immunology researchers to dissect AhR-mediated transcriptional responses at varying signal intensities using structurally matched ligands rather than chemically disparate AhR agonists such as TCDD or FICZ, thereby minimizing confounding variables in comparative pharmacology studies.

Application

Selection Property

Validation Focus

Keratinocyte cell-model studies

Reported cell-model response context

Dose-response endpoints at 10⁻⁸–10⁻⁶ M

Nuclear receptor crosstalk profiling

Multi-receptor polypharmacology fit

VDR, LXRα/β, PPARγ co-engagement review

AhR signaling gradient research

Intermediate AhR activation profile

Functional potency ranking in reporter assays

• [1] Chen TC, Persons KS, Liu Z, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000;11(5):267-272. doi:10.1016/s0955-2863(00)00077-2 View Source
• [2] Chen TC, Persons KS, Liu Z, Holick MF. An evaluation of the biologic activity and vitamin D receptor binding affinity of the photoisomers of vitamin D3 and previtamin D3. J Nutr Biochem. 2000;11(5):267-272. doi:10.1016/s0955-2863(00)00077-2 View Source
• [3] Slominski AT, Kim TK, Slominski RM, et al. Metabolic activation of tachysterol3 to biologically active hydroxyderivatives that act on VDR, AhR, LXRs and PPARγ receptors. FASEB J. 2022;36(8):e22451. doi:10.1096/fj.202200578R View Source